Cas no 1210389-46-0 (2-4-Bromo-2-(trifluoromethyl)phenylamino-4-(2-hydroxyphenyl)-1,3-thiazole Hydrobromide)

• Product Name: 2-4-Bromo-2-(trifluoromethyl)phenylamino-4-(2-hydroxyphenyl)-1,3-thiazole Hydrobromide
• CAS No: 1210389-46-0
• MF: C₁₆H₁₁Br₂F₃N₂OS
• MW: 496.139551401138
• MDL: MFCD08458095
• CID: 3161085
• PubChem ID: 44717495
• Update Time: 2025-06-29

2-4-Bromo-2-(trifluoromethyl)phenylamino-4-(2-hydroxyphenyl)-1,3-thiazole Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-4-Bromo-2-(trifluoromethyl)phenylamino-4-(2-hydroxyphenyl)-1,3-thiazole Hydrobromide
• PS-6971
• 2-(2-((4-Bromo-2-(trifluoromethyl)phenyl)amino)thiazol-4-yl)phenolhydrobromide
• 2-(2-{[4-bromo-2-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)phenol hydrobromide
• AKOS025393422
• 2-(2-((4-Bromo-2-(trifluoromethyl)phenyl)amino)thiazol-4-yl)phenol hydrobromide
• CS-0334988
• 2-[4-Bromo-2-(trifluoromethyl)phenyl]amino-4-(2-hydroxyphenyl)-1,3-thiazole hydrobromide
• 2-[2-[4-bromo-2-(trifluoromethyl)anilino]-1,3-thiazol-4-yl]phenol;hydrobromide
• 2-[4-Bromo-2-(trifluoromethyl)phenyl]amino-4-(2-hydroxyphenyl)-1,3-thiazole hydrobromide 97%
• MFCD08458095
• 1210389-46-0

• MDL： MFCD08458095
• Inchi： 1S/C16H10BrF3N2OS.BrH/c17-9-5-6-12(11(7-9)16(18,19)20)21-15-22-13(8-24-15)10-3-1-2-4-14(10)23;/h1-8,23H,(H,21,22);1H
• InChI Key： LDPGGUJINMLHDQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(F)(F)F)C=1)NC1=NC(=CS1)C1C=CC=CC=1O.Br

Computed Properties

• Exact Mass: 495.88904Da
• Monoisotopic Mass: 493.89109Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.4Ų

Additional information on 2-4-Bromo-2-(trifluoromethyl)phenylamino-4-(2-hydroxyphenyl)-1,3-thiazole Hydrobromide

Introduction to 2-4-Bromo-2-(Trifluoromethyl)Phenylamino-4-(2-Hydroxyphenyl)-1,3-Thiazole Hydrobromide (CAS No. 1210389-46-0)

2-4-Bromo-2-(Trifluoromethyl)Phenylamino-4-(2-Hydroxyphenyl)-1,3-Thiazole Hydrobromide (CAS No. 1210389-46-0) is a complex organic compound with a unique structure that combines multiple functional groups, making it a subject of interest in both academic and industrial research. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of a hydrobromide counterion further adds to its chemical complexity and potential applications in various fields.

The molecular structure of this compound is characterized by a thiazole ring system, which serves as the central framework. Attached to this ring are several substituents, including a bromo group, a trifluoromethyl group, and a hydroxyphenyl group. These substituents not only influence the physical and chemical properties of the compound but also play a crucial role in its biological activity. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic and pharmacodynamic profiles of thiazole derivatives, making them promising candidates for drug development.

One of the key areas of research involving this compound is its potential as a biological agent. The thiazole ring is known for its versatility in interacting with biological systems, and the addition of electron-withdrawing groups like trifluoromethyl and electron-donating groups like hydroxyphenyl can significantly enhance its binding affinity to target proteins or enzymes. For instance, recent findings suggest that this compound may exhibit antimicrobial activity, particularly against Gram-positive bacteria, due to its ability to disrupt bacterial cell membranes.

In addition to its biological applications, this compound has also been explored for its potential in materials science. The presence of electronegative groups like trifluoromethyl can impart unique electronic properties to the molecule, making it suitable for use in organic electronics or as a precursor for advanced materials. Researchers have recently investigated its use in the synthesis of novel polymers with improved thermal stability and conductivity.

The synthesis of 2-4-Bromo-2-(Trifluoromethyl)Phenylamino-4-(2-Hydroxyphenyl)-1,3-Thiazole Hydrobromide involves a multi-step process that typically begins with the preparation of the thiazole core. This is followed by successive substitutions and functionalization steps to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of this compound is critical for ensuring its safe use and disposal. Studies have shown that under certain conditions, such as exposure to light or heat, this compound can undergo photodegradation or thermal decomposition, leading to the formation of less hazardous byproducts. However, further research is needed to fully characterize its environmental impact.

In conclusion, 2-4-Bromo-2-(Trifluoromethyl)Phenylamino-4-(2-Hydroxyphenyl)-1,3-Thiazole Hydrobromide (CAS No. 1210389-46-0) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for future innovations in medicine, materials science, and beyond.